Cas no 1000574-25-3 (Phenyl 4-bromo-2-(4-chlorophenylsulfonyl)thiazole-5-carboxylate)
1000574-25-3 structure
Product Name:Phenyl 4-bromo-2-(4-chlorophenylsulfonyl)thiazole-5-carboxylate
CAS No:1000574-25-3
MF:C16H9BrClNO4S2
MW:458.733959913254
CID:3157485
PubChem ID:26597904
Update Time:2025-04-21
Phenyl 4-bromo-2-(4-chlorophenylsulfonyl)thiazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Phenyl 4-bromo-2-(4-chlorophenylsulfonyl)thiazole-5-carboxylate
- Phenyl 4-bromo-2-((4-chlorophenyl)sulfonyl)thiazole-5-carboxylate
- Phenyl4-Bromo-2-(4-chlorophenylsulfonyl)thiazole-5-carboxylate
- 1000574-25-3
- Phenyl4-bromo-2-((4-chlorophenyl)sulfonyl)thiazole-5-carboxylate
- MFCD09877762
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- MDL: MFCD09877762
- Inchi: 1S/C16H9BrClNO4S2/c17-14-13(15(20)23-11-4-2-1-3-5-11)24-16(19-14)25(21,22)12-8-6-10(18)7-9-12/h1-9H
- InChI Key: IRTQEDKIVASTRQ-UHFFFAOYSA-N
- SMILES: BrC1=C(C(=O)OC2C=CC=CC=2)SC(=N1)S(C1C=CC(=CC=1)Cl)(=O)=O
Computed Properties
- Exact Mass: 456.884
- Monoisotopic Mass: 456.884
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 571
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 110A^2
- XLogP3: 5.5
Phenyl 4-bromo-2-(4-chlorophenylsulfonyl)thiazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM382712-1g |
phenyl 4-bromo-2-(4-chlorobenzenesulfonyl)-1,3-thiazole-5-carboxylate |
1000574-25-3 | 95%+ | 1g |
$517 | 2023-01-05 |
Phenyl 4-bromo-2-(4-chlorophenylsulfonyl)thiazole-5-carboxylate Related Literature
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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